Cas no 912444-73-6 ((R)-Benzyl 2-(7-carbamoyl-1H-benzo[d]imidazol-2-yl)-2-methylpyrrolidine-1-carboxylate)

(R)-Benzyl 2-(7-carbamoyl-1H-benzo[d]imidazol-2-yl)-2-methylpyrrolidine-1-carboxylate structure
912444-73-6 structure
Product Name:(R)-Benzyl 2-(7-carbamoyl-1H-benzo[d]imidazol-2-yl)-2-methylpyrrolidine-1-carboxylate
CAS No:912444-73-6
MF:C21H22N4O3
MW:378.424384593964
CID:835551
PubChem ID:25193315
Update Time:2025-04-19

(R)-Benzyl 2-(7-carbamoyl-1H-benzo[d]imidazol-2-yl)-2-methylpyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (R)-Benzyl 2-(7-carbamoyl-1H-benzo[d]imidazol-2-yl)-2-methylpyrrolidine-1-carboxylate
    • benzyl (2R)-2-(4-carbamoyl-1H-benzimidazol-2-yl)-2-methylpyrrolidine-1-carboxylate
    • SB49197
    • 912444-73-6
    • DTXSID70649006
    • SCHEMBL630408
    • (R)-Benzyl2-(7-carbamoyl-1H-benzo[d]imidazol-2-yl)-2-methylpyrrolidine-1-carboxylate
    • BCP18526
    • CS-0005915
    • DB-336251
    • Inchi: 1S/C21H22N4O3/c1-21(19-23-16-10-5-9-15(18(22)26)17(16)24-19)11-6-12-25(21)20(27)28-13-14-7-3-2-4-8-14/h2-5,7-10H,6,11-13H2,1H3,(H2,22,26)(H,23,24)/t21-/m1/s1
    • InChI Key: RDZYAGAKRCECDC-OAQYLSRUSA-N
    • SMILES: O(CC1C=CC=CC=1)C(N1CCC[C@]1(C)C1=NC2C(C(N)=O)=CC=CC=2N1)=O

Computed Properties

  • Exact Mass: 378.16919058g/mol
  • Monoisotopic Mass: 378.16919058g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 6
  • Complexity: 594
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • PSA: 102.30000
  • LogP: 4.13170

(R)-Benzyl 2-(7-carbamoyl-1H-benzo[d]imidazol-2-yl)-2-methylpyrrolidine-1-carboxylate Pricemore >>

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